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Osoresnontrine (BI-409306) was investigated for cognitive impairment in schizophrenia, Alzheimer's
disease (AD), and attenuated psychosis syndrome [1]. Development was terminated in 2021/2022; a Phase II
trial for schizophrenia was stopped due to COVID-19, and no recent development has been reported for

other indications [2] [3].

The table below summarizes key clinical trials and available outcomes:

L Highest ]
Indication Reported Efficacy Outcomes & Status
Phase
Schizophrenia Phase I Trial completed; no statistically significant improvement
(Cognitive Impairment) on primary endpoint (MATRICS Consensus Cognitive Battery)
vs. placebo [1].
Alzheimer's Disease Phase I Trials completed; no significant cognitive improvement vs.
(Prodromal & Mild) placebo on primary endpoints (e.g., ADAS-Cog) [1].
Attenuated Psychosis Phase I Trial completed; results not fully published; development
Syndrome discontinued [1] [3].

Mechanism of Action and Preclinical Evidence
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Osoresnontrine is a selective phosphodiesterase-9A (PDE9A) inhibitor [4] [5]. PDE9A enzyme degrades
cyclic guanosine monophosphate (cGMP) in the brain [6] [7]. By inhibiting PDESA, Osoresnontrine

increases cGMP levels, which is crucial for synaptic plasticity and memory formation [1].

The diagram below illustrates this signaling pathway:
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Preclinical studies in rodents showed that Osoresnontrine increased brain cGMP levels, facilitated synaptic
plasticity (enhancing early- and late-phase long-term potentiation in the hippocampus), and improved

performance in cognitive tasks assessing working and episodic memory [1].

Insights for Future Research

The termination of Osoresnontrine highlights the challenges in treating complex neuropsychiatric disorders.
Its lack of efficacy in clinical trials, despite a solid preclinical rationale, suggests several considerations for

future research:

e Target Engagement vs. Clinical Benefit: While Osoresnontrine likely engaged its target
(increasing cGMP), this biochemical effect may not be sufficient to translate into measurable cognitive
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improvement in patients with established neuropathology [1].

e Timing of Intervention: PDE9 inhibition might be more effective in earlier disease stages or for
preventive strategies, as investigated in attenuated psychosis syndrome [1].

e Multi-Target Strategies: Given the multifactorial nature of diseases like Alzheimer's, future
approaches may involve multitarget-directed ligands (MTDLSs) [6] [7]. Recent research is
combining PDE9 inhibition with other beneficial properties, such as antioxidant activity, which may
offer synergistic benefits [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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